Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)
![1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione structure](https://www.kuujia.com/scimg/cas/344755-11-9x300.png)
344755-11-9 structure
Product Name:1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
CAS No:344755-11-9
Molecular Formula:C8H6N2O2
Molecular Weight:162.14500
CID:302555
PubChem ID:13249290
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
- AG-F-17961
- AGN-PC-00LOW0
- CTK1C1726
- KB-159446
- 344755-11-9
- DTXSID90531939
-
- InChIKey: DITAWLQAQWCRBL-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
- SMILES: O=C1C=CC(=O)N2C=CC=C2N1
Computed Properties
- Exact Mass: 162.04300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 162.042927438g/mol
- Heavy Atom Count: 12
- Complexity: 260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- LogP: -0.01220
- PSA: 54.34000
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Related Literature
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V. V. Brazhkin,N. A. Nikolaev,Y. M. Shulga,Y. B. Lebed,M. V. Kondrin CrystEngComm, 2018,20, 4003-4011
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Vinay Kumar Pandey,Manish Kumar Dixit,Sébastien Manneville,Christophe Bucher,Mrigendra Dubey J. Mater. Chem. A, 2017,5, 6211-6218
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Radovan Bast,Ulf Ekström,Bin Gao,Trygve Helgaker,Kenneth Ruud,Andreas J. Thorvaldsen Phys. Chem. Chem. Phys., 2011,13, 2627-2651
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Shuangshuang Yue,Baoquan Wan,Yunying Liu RSC Adv., 2019,9, 7706-7717
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Haiqin Huang,Kang Sha,Hanitrarimalala Veroniaina,Ziheng Wu,Zhenghong Wu Nanoscale, 2020,12, 7347-7357
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6. Front cover
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Zhe Zhou,Patrick M. Walleser Chem. Commun., 2015,51, 10858-10860
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8. Bio(chemo)technological strategies for biomass conversion into bioethanol and key carboxylic acidsRodrigo O. M. A. de Souza,Leandro S. M. Miranda,Rafael Luque Green Chem., 2014,16, 2386-2405
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Yufeng Zhang,Lingfei Wei,Jiang Chang,Richard J. Miron,Bin Shi,Siqi Yi,Chengtie Wu J. Mater. Chem. B, 2013,1, 5711-5722
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Mathieu Queste,Cyril Cadiou,Bernard Pagoaga,Louis Giraudet,Norbert Hoffmann New J. Chem., 2010,34, 2537-2545
344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione) Related Products
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